1-(1,3-Oxazol-4-yl)propan-1-amine;hydrochloride

• IUPAC Name: 1-(1,3-oxazol-4-yl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C6H10N2O.ClH/c1-2-5(7)6-3-9-4-8-6;/h3-5H,2,7H2,1H3;1H
• InChI Key: PERBOMIVMPPJMB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=COC=N1)N.Cl
• Molecular Formula: C6H11ClN2O
• Molecular Weight: 162.62 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. It was first prepared in 1947, has a boiling point of 69 °C and is a stable liquid at room temperature.

Synthesis Analysis

The synthesis of oxazole derivatives has been an interesting field for a long time. Various methods for direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 have been developed for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates.

Molecular Structure Analysis

Oxazoles contain two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Substitution pattern in oxazole derivatives play a pivotal role in delineating the biological activities. Various transformations of the resulting 4-cyanooxazoles have also been demonstrated.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

Oxazoles, including 1-(1,3-Oxazol-4-yl)propan-1-amine, are essential building blocks in medicinal chemistry. Researchers explore their potential as drug candidates due to their diverse biological activities. . Further investigations into EN300-6759313’s pharmacological effects could lead to novel drug development.

Catalysis

Magnetic nanocatalysts have gained prominence in organic synthesis. Researchers have employed magnetic nanoparticles (Fe3O4 MNPs) as reusable catalysts for the preparation of functionalized [1,3]-oxazoles and 1H-pyrrolo-[1,3]-oxazoles. .

Heterocyclic Chemistry

Oxazoles, such as EN300-6759313, belong to the class of heterocyclic compounds. Their five-membered ring structure containing oxygen and nitrogen atoms makes them valuable for drug development. .

1,3,4-Oxadiazole Cores

1,3,4-Oxadiazoles, another class of heterocyclic compounds, play a crucial role in medicinal species development. Researchers explore their potential for treating various diseases. .

Viral Entry Inhibition

While not explicitly documented for EN300-6759313, oxazole derivatives have been studied as potential viral entry inhibitors. .

Future Directions

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry have been increased in the past few years. Oxazole derivatives show different biological activities such as antibacterial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities, etc. Therefore, the synthesis and study of new oxazole derivatives, including “1-(1,3-Oxazol-4-yl)propan-1-amine;hydrochloride”, is a promising area for future research.